Cas no 1361905-22-7 (6'-Difluoromethyl-3,4-dichloro-2'-methoxy-biphenyl)

• Product Name: 6'-Difluoromethyl-3,4-dichloro-2'-methoxy-biphenyl
• CAS No: 1361905-22-7
• MF: C₁₄H₁₀Cl₂F₂O
• MW: 303.131409168243
• CID: 4991824
• Update Time: 2025-06-14

6'-Difluoromethyl-3,4-dichloro-2'-methoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 6'-Difluoromethyl-3,4-dichloro-2'-methoxy-biphenyl

• Inchi： 1S/C14H10Cl2F2O/c1-19-12-4-2-3-9(14(17)18)13(12)8-5-6-10(15)11(16)7-8/h2-7,14H,1H3
• InChI Key： YJRRTOQTZSKSSJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(=CC=CC=1C(F)F)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 291
• XLogP3: 5.4
• Topological Polar Surface Area: 9.2

Additional information on 6'-Difluoromethyl-3,4-dichloro-2'-methoxy-biphenyl

Comprehensive Overview of 6'-Difluoromethyl-3,4-dichloro-2'-methoxy-biphenyl (CAS No. 1361905-22-7)

6'-Difluoromethyl-3,4-dichloro-2'-methoxy-biphenyl is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and dichloro substituents, make it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number, 1361905-22-7, is a critical identifier for researchers and regulatory bodies, ensuring precise tracking and documentation in scientific literature.

The growing interest in fluorinated compounds and halogenated biphenyls has positioned this molecule as a subject of intense study. Fluorination, in particular, is a hot topic in drug discovery due to its ability to enhance metabolic stability and bioavailability. Researchers frequently search for terms like "fluorinated biphenyl derivatives" and "methoxy-substituted biphenyls," reflecting the demand for innovative building blocks in medicinal chemistry.

In agrochemical applications, 6'-Difluoromethyl-3,4-dichloro-2'-methoxy-biphenyl serves as a precursor for developing novel pesticides and herbicides. The difluoromethyl group is known to improve the efficacy of agrochemicals by increasing their lipophilicity and target-binding affinity. This aligns with the industry's focus on sustainable crop protection solutions, a trending topic in agricultural research.

The compound's synthesis involves multi-step organic reactions, including cross-coupling and halogenation processes. Advanced techniques like palladium-catalyzed coupling and electrophilic aromatic substitution are often employed to achieve high yields and purity. These methods are frequently discussed in forums and publications, as researchers seek optimized protocols for complex biphenyl synthesis.

From a regulatory perspective, 1361905-22-7 is not classified as hazardous under major chemical inventories, making it accessible for laboratory use. However, proper handling protocols are essential, given the presence of halogenated moieties. Safety data sheets (SDS) provide detailed guidance on storage, handling, and disposal, addressing common queries like "stability of halogenated biphenyls" and "compatibility with common solvents."

In summary, 6'-Difluoromethyl-3,4-dichloro-2'-methoxy-biphenyl represents a versatile tool for researchers exploring fluorine chemistry and biphenyl scaffolds. Its applications span drug discovery, agrochemical development, and material science, making it a compound of enduring relevance in modern chemistry.